Cas no 1782848-05-8 (Benzenamine, 3-(2,2-difluoroethyl)-)

• Product Name: Benzenamine, 3-(2,2-difluoroethyl)-
• CAS No: 1782848-05-8
• MF: C₈H₉F₂N
• MW: 157.16056895256
• MDL: MFCD28515990
• CID: 5171962
• Update Time: 2025-06-08

Benzenamine, 3-(2,2-difluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(2,2-difluoroethyl)-

• MDL： MFCD28515990
• Inchi： 1S/C8H9F2N/c9-8(10)5-6-2-1-3-7(11)4-6/h1-4,8H,5,11H2
• InChI Key： IKTVDUNPVGFFAN-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(CC(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzenamine, 3-(2,2-difluoroethyl)-

Comprehensive Overview of Benzenamine, 3-(2,2-difluoroethyl)- (CAS No. 1782848-05-8)

Benzenamine, 3-(2,2-difluoroethyl)-, with the CAS number 1782848-05-8, is a specialized aromatic amine compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, characterized by its difluoroethyl substitution on the benzene ring, is a subject of interest in pharmaceutical research, agrochemical development, and advanced material science. Its molecular structure, which combines a benzene core with a difluoroethylamine functional group, offers a versatile platform for further chemical modifications and applications.

One of the key reasons for the growing interest in Benzenamine, 3-(2,2-difluoroethyl)- is its potential role in the development of novel pharmaceutical intermediates. Researchers are exploring its utility in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and metabolic diseases. The presence of the difluoroethyl group is believed to enhance the metabolic stability and bioavailability of derived compounds, making it a valuable building block in drug discovery. Recent studies have highlighted its use in the design of fluorinated drug candidates, a trend that aligns with the increasing demand for fluorinated pharmaceuticals in the market.

In addition to its pharmaceutical applications, Benzenamine, 3-(2,2-difluoroethyl)- is also being investigated for its potential in agrochemical formulations. The incorporation of fluorine atoms into agrochemicals has been shown to improve their efficacy, selectivity, and environmental profile. This compound’s unique structure could contribute to the development of next-generation pesticides and herbicides, addressing the global need for sustainable agricultural solutions. Farmers and agrochemical companies are increasingly searching for fluorine-containing agrochemicals that offer better performance with reduced ecological impact.

The compound’s relevance extends to the field of advanced materials, where its aromatic and fluorinated characteristics are being leveraged to create novel polymers and coatings. Materials scientists are particularly interested in its potential to enhance the thermal stability and chemical resistance of polymeric systems. This aligns with the broader industry trend toward high-performance materials for electronics, automotive, and aerospace applications. Searches for fluorinated aromatic amines and their applications in material science have seen a notable uptick in recent years, reflecting the growing demand for innovative material solutions.

From a synthetic chemistry perspective, Benzenamine, 3-(2,2-difluoroethyl)- presents intriguing challenges and opportunities. Its synthesis typically involves the introduction of the difluoroethyl group onto the benzene ring, a process that requires precise control of reaction conditions to ensure high yield and purity. Chemists are exploring various catalytic methods and green chemistry approaches to optimize its production, catering to the industry’s push for more sustainable and efficient synthetic routes. This focus on sustainable synthesis resonates with the broader societal emphasis on environmentally friendly chemical processes.

Safety and handling of Benzenamine, 3-(2,2-difluoroethyl)- are also critical topics of discussion. While the compound is not classified as a hazardous material under standard regulations, proper laboratory practices must be followed to ensure safe usage. Researchers and manufacturers are advised to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when working with this chemical. The increasing emphasis on chemical safety and regulatory compliance in the chemical industry underscores the importance of these considerations.

Looking ahead, the future of Benzenamine, 3-(2,2-difluoroethyl)- appears promising, with ongoing research likely to uncover new applications and improved synthetic methods. Its versatility as a fluorinated building block positions it as a valuable asset in multiple industries, from pharmaceuticals to materials science. As the demand for fluorine-containing compounds continues to rise, this compound is poised to play a pivotal role in shaping the next generation of chemical innovations.